1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[2-[[2-hydroxyethyl(propan-2-yl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H26N2O2/c1-11(2)14(8-9-16)10-13-6-4-5-7-15(13)12(3)17/h11,13,16H,4-10H2,1-3H3
• InChI Key: SYJMBZSGIUGZJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1CCCCN1C(=O)C
• Molecular Formula: C13H26N2O2
• DSSTOX Substance ID: DTXSID101140177
• Molecular Weight: 242.36 g/mol
• CAS RN: 1353974-53-4

Description

1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone, also known as HEPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HEPP is a piperidine derivative that has been synthesized through a specific method and has been found to exhibit unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is not fully understood. However, it has been suggested that 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone may act as an allosteric modulator of ion channels, particularly the nicotinic acetylcholine receptor. 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone may also interact with other proteins, such as enzymes and transporters, to exert its effects.
Biochemical and Physiological Effects:
1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has been found to exhibit unique biochemical and physiological effects. It has been shown to enhance the activity of nicotinic acetylcholine receptors, leading to increased neurotransmitter release. 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has also been found to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. Moreover, 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has been found to exhibit antioxidant properties, which may be beneficial in the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has several advantages for lab experiments. It is easy to synthesize and can be produced in high yields with high purity. 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is also stable and can be stored for long periods without degradation. However, 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has some limitations for lab experiments. It is expensive compared to other piperidine derivatives, which may limit its use in large-scale experiments. Moreover, the mechanism of action of 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is not fully understood, which may limit its application in certain experiments.

Future Directions

There are several future directions for the research on 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone. One direction is the investigation of the structure-activity relationship of 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone and its derivatives to identify compounds with improved activity and selectivity. Another direction is the exploration of the potential therapeutic applications of 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone and its derivatives, particularly in the treatment of neurological and psychiatric disorders. Moreover, the development of novel synthetic methods for 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone and its derivatives may lead to more efficient and cost-effective production of these compounds.

Scientific Research Applications

1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has been found to exhibit various scientific research applications. It has been used as a precursor in the synthesis of other piperidine derivatives that have potential applications in medicinal chemistry. 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has also been used as a ligand in the development of novel catalysts for organic reactions. Moreover, 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone has been used as a probe in the study of biological systems, such as the investigation of the role of piperidine derivatives in the regulation of ion channels.